Cas no 749188-30-5 (3,4-Pyrrolidinediol, 2-butyl-, (2R,3S,4S)- (9CI))

• Product Name: 3,4-Pyrrolidinediol, 2-butyl-, (2R,3S,4S)- (9CI)
• CAS No: 749188-30-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 1020115
• PubChem ID: 15885311
• Update Time: 2025-04-20

3,4-Pyrrolidinediol, 2-butyl-, (2R,3S,4S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol, 2-butyl-, (2R,3S,4S)- (9CI)
• (2R,3S,4S)-2-butylpyrrolidine-3,4-diol
• 749188-30-5

• Inchi： 1S/C8H17NO2/c1-2-3-4-6-8(11)7(10)5-9-6/h6-11H,2-5H2,1H3/t6-,7+,8+/m1/s1
• InChI Key： IFUJNNARRWWPKI-CSMHCCOUSA-N
• SMILES： O[C@@H]1[C@H](CN[C@@H]1CCCC)O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.5Ų